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Compound of Interest

5-(Piperazin-1-yl)benzofuran-2-
Compound Name: ]
carboxamide

Cat. No.: B143904

Essential Safety and Handling Guide for 5-
(Piperazin-1-yl)benzofuran-2-carboxamide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(Piperazin-1-yl)benzofuran-2-carboxamide
(CAS: 183288-46-2). The following procedures are designed to ensure the safe handling and
disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

This compound is classified with several hazard statements, necessitating the use of
appropriate personal protective equipment. It is crucial to avoid direct contact and inhalation.

Hazard Summary Table
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Hazard Statement Description Precautionary Statement

P264, P280, P302+P352,
P332+P313, P362

H315 Causes skin irritation

P280, P305+P351+P338,

H319 Causes serious eye irritation
P337+P313
) o P261, P271, P304+P340,
H335 May cause respiratory irritation
P312, P403+P233
) P264, P270, P301+P312,
H302 Harmful if swallowed

P330

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 5-(Piperazin-1-yl)benzofuran-2-carboxamide,
the following personal protective equipment is mandatory:

e Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection.[1] A face shield may be appropriate in situations with a higher risk of splashing.[1]

» Hand Protection: Chemical-resistant gloves must be worn.[1][2][3] Always inspect gloves
prior to use and use proper glove removal technique to avoid skin contact.[3]

» Body Protection: A laboratory coat is the minimum requirement.[1] For procedures with a
higher risk of exposure, consider disposable chemical-resistant coveralls.[1][4]

o Respiratory Protection: Use only in a well-ventilated area.[1][5][6] If dust or aerosols are
likely to be generated, a NIOSH-approved air-purifying respirator should be used.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.
1. Preparation and Engineering Controls:

o Ensure the work area, such as a chemical fume hood, is clean and operational.
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Verify that an eyewash station and safety shower are readily accessible.
Handle the compound in a well-ventilated place to avoid the formation of dust and aerosols.

[2][5]

. Donning PPE:

Put on all required PPE as outlined in the section above before handling the chemical.

. Weighing and Transfer:

If weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize
inhalation of dust.
Use non-sparking tools for transfers to prevent fire caused by electrostatic discharge.[5]

. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][6] If
skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]
Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.[1][6] Call a poison center or doctor if you feel unwell.[1]

Ingestion: Rinse mouth and seek medical advice immediately.[3][6]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 5-(Piperazin-1-yl)benzofuran-2-carboxamide and its containers is critical

to prevent environmental contamination and ensure regulatory compliance.

1

2

. Waste Segregation:

Collect all waste material, including unused product and contaminated disposable PPE, in a
designated and properly labeled hazardous waste container.

. Container Management:

Keep the waste container tightly closed and store it in a designated, secure area.[1]
Do not reuse empty containers.[1]
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3. Final Disposal:

» Dispose of the contents and the container at an approved waste disposal plant.[1]
» Do not allow the product to enter drains, other waterways, or the soil.[1][2][3]

Workflow for Safe Handling and Disposal
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Workflow for Handling 5-(Piperazin-1-yl)benzofuran-2-carboxamide

Preparation
- Verify fume hood function
- Check safety shower/eyewash

Proceed when ready

Don PPE
- Lab coat
- Safety goggles
- Chemical-resistant gloves

Begin experiment

Handling
- Weigh/transfer in fume hood
- Avoid dust/aerosol formation

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

Collect waste

Waste Collection
- Segregate contaminated waste
- Use labeled, sealed container

Disposal
- Dispose through approved
waste management service

Click to download full resolution via product page

Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

